![molecular formula C4H10O5 B1591634 Poly(ethylene glycol) bis(carboxymethyl) ether CAS No. 39927-08-7](/img/structure/B1591634.png)
Poly(ethylene glycol) bis(carboxymethyl) ether
Overview
Description
Poly(ethylene glycol) bis(carboxymethyl) ether, also known as Polyethylene glycol 250 diacid or Polyglycol 250 diacid, is a high molecular weight polyether carboxylic amide . It has bifunctional carboxylic acid end groups . This product is an amide of polyethylene glycol and bis(carboxymethyl) ether, which has been shown to be used as an extracellular corrosion inhibitor .
Molecular Structure Analysis
The linear formula of this compound is HOOCCH2(OCH2CH2)nOCH2COOH . The molecule has carboxylic acid groups at both ends .Chemical Reactions Analysis
This compound is a cross-linking reagent and is amine reactive . It can form mono-, di- and polyesters, ethers, amines and acetals .Physical And Chemical Properties Analysis
This compound is a viscous liquid . It has an average molecular weight (Mn) of 250 . The density is 1.302 g/mL at 25 °C . The refractive index is n20/D 1.454 .Scientific Research Applications
Advanced Drug Delivery Applications : A study by Fu, Fiegel, & Hanes (2004) discusses the synthesis of biodegradable poly(ether−anhydrides) composed of poly(ethylene glycol) (PEG), which are used in advanced drug delivery applications. PEG is incorporated to reduce polymeric particle clearance rates by the immune system and improve particle resuspension and aerosolization efficiencies.
Water-Soluble Polymers for Hydrogel Formation : Nathan et al. (1992) describe the preparation of water-soluble poly(ether urethanes) by copolymerizing bis(succinimidyl) carbonate derivatives of poly(ethylene glycol) with L-lysine. These form hydrogels that exhibit a high degree of tensile strength and are used in biomedical applications (Nathan et al., 1992).
Thermo-responsive and Oxidation-responsive Materials : Herzberger et al. (2016) report the synthesis of thioether-functional poly(ethylene glycol) that can be used to create thermo-responsive and oxidation-responsive materials. These materials have potential applications in biomedical fields, such as in nanocarriers and drug delivery systems (Herzberger et al., 2016).
Biomedical Nanoparticulate Systems : He et al. (2016) discuss the use of poly(ether-ether) and poly(ether-ester) block copolymers in drug delivery, gene therapy, and tissue engineering. These materials are known for their safety and biocompatibility and have been applied in various biomedical nanoparticulate systems (He et al., 2016).
Stability of Amorphous Polymers : Wang et al. (2013) explore the stability of amorphous poly(ethylene glycol) dimethyl ether polymers, which are used as drug solid dispersion reagents. They find that these polymers can cause the amorphization of drugs and improve their solubility, stability, and bioavailability (Wang et al., 2013).
Fabrication of Reduction-Responsive Nanocarriers : Sun et al. (2014) report on the synthesis of an amphiphilic multiblock poly(ether–ester) containing multiple thiols, which can be used to fabricate reduction-responsive core-crosslinked micelles for controlled drug release. This showcases the polymer's role in creating responsive drug delivery systems (Sun et al., 2014).
Thermal Degradation Studies for Polymer Stability : Bounekhel & McNeill (1995) conducted thermal degradation studies of poly(ether-esters) based on terephthaloyl chloride and poly(ethylene glycol) oligomers. Understanding the stability and degradation behavior of these polymers is crucial for their application in various fields (Bounekhel & McNeill, 1995).
Mechanism of Action
Target of Action
Ethane-1,2-diol;2-hydroxyacetic acid, also known as Poly(ethylene glycol) bis(carboxymethyl) ether or Poly(ethylene glycol) diacid, primarily targets vicinal glycols . These are organic compounds that contain two hydroxyl groups on adjacent carbon atoms .
Mode of Action
The interaction of Ethane-1,2-diol;2-hydroxyacetic acid with its targets involves the cleavage of vicinal glycols to aldehydes and ketones . This process is facilitated by the action of lead tetraacetate or periodic acid . The cleavage of the carbon-carbon single bond in vicinal glycols is an important chemical transformation .
Biochemical Pathways
The cleavage of vicinal glycols by Ethane-1,2-diol;2-hydroxyacetic acid affects the biochemical pathways involving these compounds . The resulting aldehydes and ketones play crucial roles in various biochemical processes, including energy production and the synthesis of other important biomolecules .
Pharmacokinetics
It is known that the compound has a molecular weight of 13812 , which may influence its absorption, distribution, metabolism, and excretion
Result of Action
The molecular and cellular effects of Ethane-1,2-diol;2-hydroxyacetic acid’s action primarily involve the transformation of vicinal glycols into aldehydes and ketones . These products can participate in various biochemical reactions, contributing to the overall metabolic activities within the cell .
Action Environment
The action, efficacy, and stability of Ethane-1,2-diol;2-hydroxyacetic acid can be influenced by various environmental factors. For instance, the compound’s reactivity may be affected by the pH and temperature of its environment . Additionally, the presence of other chemicals can also impact the compound’s action.
Properties
IUPAC Name |
ethane-1,2-diol;2-hydroxyacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4O3.C2H6O2/c3-1-2(4)5;3-1-2-4/h3H,1H2,(H,4,5);3-4H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZUIEBOFAKRNDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)O.C(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39927-08-7 | |
Record name | Polyethylene glycol, bis(carboxymethyl) ether | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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